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Compound of Interest

Compound Name: 5-Bromo-2-furaldehyde

Cat. No.: B032451 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2-furaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-Bromo-2-
furaldehyde (CAS No: 1899-24-7). Adherence to these procedures is essential for ensuring a

safe laboratory environment and minimizing risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-2-furaldehyde is a hazardous substance that can cause skin and eye irritation, and

may cause respiratory irritation.[1][2][3][4][5][6] It is harmful if swallowed, inhaled, or in contact

with skin.[1][3][4][5][6] The material is also irritating to mucous membranes and the upper

respiratory tract.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 5-Bromo-2-
furaldehyde
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Activity
Eye/Face

Protection
Hand Protection

Respiratory

Protection
Body Protection

Weighing/Handli

ng Solid

Tightly fitting

safety goggles

with side-shields

(conforming to

EN166 or NIOSH

standards).[1][2]

[7]

Chemical-

impermeable

gloves (e.g.,

Nitrile rubber).[1]

[2]

N95 (US) or

equivalent dust

mask. A full-face

respirator is

recommended if

exposure limits

are exceeded or

irritation is

experienced.[2]

[3]

Standard lab

coat.[2]

Preparing

Solutions

Tightly fitting

safety goggles

with side-shields.

A face shield is

recommended if

splashing is

likely.[2][8]

Chemical-

impermeable

gloves (e.g.,

Nitrile rubber).[1]

[2]

Work within a

certified chemical

fume hood to

avoid inhaling

vapors.[2][4]

Chemical-

resistant lab coat

or apron over a

standard lab

coat.[2]

Running

Reactions

Tightly fitting

safety goggles

with side-shields.

[2]

Chemical-

impermeable

gloves (e.g.,

Nitrile rubber).[1]

[2]

All operations

should be

conducted within

a chemical fume

hood.[2]

Standard lab

coat.[2]

Spill Cleanup

Tightly fitting

safety goggles

and a face

shield.[2]

Heavy-duty,

chemical-

resistant gloves.

Full-face

respirator with

appropriate

cartridges for

organic vapors

and particulates.

Chemical-

resistant suit or

coveralls.

General Hygiene Practices:

Wash hands thoroughly after handling the chemical.[1]
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Practice good industrial hygiene; wash hands before breaks and at the end of the workday.

[1]

Avoid contact with skin and eyes.[1][7]

Do not eat, drink, or smoke in the laboratory.

Operational Plan for Safe Handling and Storage
Step 1: Engineering Controls

Always handle 5-Bromo-2-furaldehyde in a well-ventilated area.

Use a certified chemical fume hood for all procedures involving the preparation of solutions

and running reactions to minimize inhalation exposure.[2][4]

Ensure appropriate exhaust ventilation is available where dust may be generated.[1]

Step 2: Donning PPE

Before handling the chemical, put on the appropriate PPE as detailed in Table 1.

Inspect gloves for any signs of degradation or puncture before use.[1]

Step 3: Chemical Handling

When weighing the solid, do so in a designated area with minimal air currents to avoid dust

formation.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

Keep containers tightly closed when not in use.[1][7]

Step 4: Storage

Store 5-Bromo-2-furaldehyde in a cool, dry, and well-ventilated place.[1][7]

The recommended storage temperature is between 2-8°C.[1][9][10]
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Store in a tightly sealed container, away from incompatible substances such as strong

oxidizing agents.[7][11][12]

Step 5: Doffing PPE

Remove PPE carefully to avoid contaminating yourself.

Dispose of contaminated gloves and other disposable PPE in accordance with institutional

and local regulations.[1]

Wash hands thoroughly after removing PPE.

Emergency and First Aid Procedures
General Advice: In case of exposure or if you feel unwell, seek immediate medical attention

and show the Safety Data Sheet (SDS) to the attending physician.[1]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[1][7]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes.[1][7]

Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, making sure to lift

the upper and lower eyelids.[1][7]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cups of water or milk.[1][7] Never give anything by mouth to an

unconscious person.[1][7]

Spill Response Workflow
In the event of a spill, follow the workflow below to ensure a safe and effective cleanup.
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Spill Occurs

Evacuate Immediate Area
& Alert Others

Assess the Spill
(Size & Hazard)

Small Spill?

Don Appropriate PPE
(See Table 1 - Spill Cleanup)

Yes

Large Spill or
Uncontrolled Release

No

Contain the Spill
(Use absorbent pads or sand)

Carefully Sweep or Scoop Up Material

Place in a Labeled, Sealed Container
for Hazardous Waste

Decontaminate the Area
& Equipment

Remove and Dispose of
Contaminated PPE

Report the Incident

Contact Emergency Response Team

Click to download full resolution via product page

Caption: Workflow for responding to a 5-Bromo-2-furaldehyde spill.
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Disposal Plan
All waste materials, including the chemical itself and any contaminated items, must be treated

as hazardous waste.

Step 1: Waste Collection

Do not mix 5-Bromo-2-furaldehyde waste with other waste streams.[1]

Collect all solid waste, including contaminated PPE, in a clearly labeled, sealed, and suitable

container.

For liquid waste, use a labeled, sealed, and compatible container.

Step 2: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Step 3: Disposal

Dispose of the waste through a licensed and approved hazardous waste disposal company.

[1]

One approved method is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[1]

All disposal activities must comply with local, national, and international regulations on waste

disposal.[1]

Handle uncleaned containers as you would the product itself.[1]

Physical and Chemical Properties
Table 2: Properties of 5-Bromo-2-furaldehyde
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Property Value

Molecular Formula C₅H₃BrO₂[1][7][9][11]

Molecular Weight 174.98 g/mol [1][7][9][11]

Appearance
Brown needles or light yellow powder/crystal[1]

[7][9][12]

Melting Point 82-85 °C[1][11][12]

Boiling Point
112 °C @ 16 mmHg[9][12] / 222.9 °C @ 760

mmHg[11]

Solubility
Insoluble in water.[7] Soluble in ether, carbon

tetrachloride, and other organic solvents.[12]

Flash Point 88.6 °C[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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